Cas no 1803770-03-7 (Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate
• CAS No: 1803770-03-7
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4957224
• Update Time: 2025-05-20

Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate

• Inchi： 1S/C11H11NO4/c1-2-16-11(15)8-3-7(6-13)4-10(14)9(8)5-12/h3-4,13-14H,2,6H2,1H3
• InChI Key： DTWCCCGWJIPZDZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C(=CC(CO)=C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 1.2
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate

Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate: A Comprehensive Overview

Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate, with the CAS number 1803770-03-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate, has garnered attention due to its unique structural properties and potential applications in various industries.

The molecular structure of Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate consists of a benzoate ester group with substituents at positions 2, 3, and 5 on the benzene ring. The presence of a cyano group (-CN) at position 2, a hydroxyl group (-OH) at position 3, and a hydroxymethyl group (-CH₂OH) at position 5 imparts distinctive chemical properties to the molecule. These functional groups contribute to its reactivity, solubility, and potential for further chemical modifications.

Recent studies have highlighted the importance of Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate in drug discovery and development. The compound's ability to act as a precursor for more complex molecules has been explored in various research settings. For instance, researchers have investigated its role in synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties.

In addition to its role in pharmaceuticals, Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate has shown promise in materials science. Its structural versatility allows for the creation of polymers and coatings with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into polymer networks to improve their durability and resistance to environmental factors.

The synthesis of Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Subsequent esterification reactions are carried out under controlled conditions to achieve the desired product. Researchers have optimized these synthetic pathways to enhance yield and purity, making the compound more accessible for large-scale applications.

From an environmental standpoint, Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate has been studied for its biodegradability and eco-friendly properties. Recent research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint compared to traditional synthetic materials.

In conclusion, Ethyl 2-cyano-3-hydroxy-5-(hydroxymethyl)benzoate (CAS No. 1803770-03-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemistry practices.